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Compound of Interest

Compound Name: 3-Amino-4-nitrophenol

Cat. No.: B174573

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Amino-4-nitrophenol (CAS
Number: 16292-90-3), a key organic intermediate with significant applications in the
pharmaceutical and chemical industries. This document details its chemical properties,
synthesis protocols, primary applications, and essential safety information, presented in a
format tailored for technical professionals.

Chemical and Physical Properties

3-Amino-4-nitrophenol, also known as 5-hydroxy-2-nitroaniline, is a yellow crystalline powder.
[1] Its molecular structure, featuring both an amino and a nitro group on a phenol ring, makes it
a versatile precursor in various synthetic pathways.[1]
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Property Value Reference
CAS Number 16292-90-3 [2][3]
Molecular Formula CeHeN20s3 [2][4]
Molecular Weight 154.12 g/mol [2][4]
Appearance Yellow crystalline powder [1]

Melting Point 150-154°C [1]

- Soluble in water, methanol,
Solubility [1]
ethanol, and acetone

LogP 0.41 [1]

IUPAC Name 3-amino-4-nitrophenol [2]

Synthesis of 3-Amino-4-nitrophenol

A common laboratory-scale synthesis of 3-Amino-4-nitrophenol involves a multi-step process
starting from p-aminophenol.[5][6] The general workflow includes acetylation, nitration, and
subsequent hydrolysis.

Experimental Protocol: Synthesis from p-Aminophenol[5][6]

o Acetylation: p-Aminophenol is reacted with acetic anhydride in the presence of glacial acetic
acid. The mixture is heated to reflux (approximately 128°C) for about 2 hours. This step
protects the amino group for the subsequent nitration.

¢ Nitration: After cooling the reaction mixture to 25°C, fuming nitric acid is added dropwise
while maintaining the temperature. The mixture is stirred for approximately 1.5 hours,
resulting in the precipitation of yellow crystals of the nitrated intermediate.

e Hydrolysis: The isolated intermediate is then hydrolyzed using a solution of sodium
hydroxide in ethanol. The mixture is heated to 60°C to remove the acetyl group and yield 3-
Amino-4-nitrophenol. The product is then precipitated by adjusting the pH with hydrochloric
acid.
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A generalized workflow for the synthesis of 3-Amino-4-nitrophenol.

Applications in Research and Drug Development

3-Amino-4-nitrophenol serves as a crucial building block in the synthesis of various high-

value organic compounds.

o Pharmaceutical Intermediate: It is utilized in the synthesis of benzimidazole-based Factor Xa
inhibitors, which are important anticoagulants.[1] The compound is a key precursor for
creating more complex heterocyclic structures that form the core of these therapeutic agents.
It is also used as an intermediate in the synthesis of other active pharmaceutical ingredients
(APIs), including antimicrobials and anti-inflammatory drugs.[7]

» Dye and Pigment Industry: A primary application of this compound is in the formulation of
hair dyes, where it is used to produce a range of red and bordeaux shades in both non-
oxidative and oxidative hair dye products.[1]

o Analytical Chemistry: It has been employed as a matrix in visible matrix-assisted laser
desorption/ionization (MALDI) mass spectrometry, demonstrating its utility in analytical

techniques.[1]
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e Materials Science: The electronic properties of 3-Amino-4-nitrophenol make it a precursor
for novel organic nonlinear optical (NLO) materials, which have potential applications in
photonics and optoelectronics.[8]
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Key application areas of 3-Amino-4-nitrophenol.

Safety and Handling

3-Amino-4-nitrophenol is a hazardous substance and requires careful handling in a laboratory
setting. It is classified as harmful and an irritant.[2]

Hazard Class GHS Code Hazard Statement
Acute Toxicity, Oral H302 Harmful if swallowed
Acute Toxicity, Dermal H312 Harmful in contact with skin
Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Eye ) o
H319 Causes serious eye irritation

Irritation

Acute Toxicity, Inhalation H332 Harmful if inhaled

Precautionary Measures:
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» Handling: Use in a well-ventilated area or under a chemical fume hood.[9] Avoid breathing
dust and contact with skin and eyes.[9][10] Wear appropriate personal protective equipment
(PPE), including gloves, safety goggles, and a lab coat.[9][10]

o Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.[9] Keep
away from strong oxidizing agents.[9]

o First Aid: In case of contact with eyes, rinse immediately with plenty of water for at least 15
minutes.[9] For skin contact, wash off immediately with soap and plenty of water.[9] If
inhaled, move the person to fresh air.[9] If swallowed, rinse mouth with water and seek
immediate medical attention.[9][11]

Conclusion

3-Amino-4-nitrophenol is a valuable and versatile chemical intermediate with established
applications in pharmaceuticals, dyes, and analytical sciences. Its synthesis is well-
documented, though it requires careful handling due to its hazardous nature. For researchers
and professionals in drug development, a thorough understanding of its properties and
reactivity is essential for leveraging its potential in the creation of novel compounds and
materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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